Cas no 64244-48-0 (Acetic acid, [(4-hydroxy-2-butynyl)oxy]-, methyl ester)

• Product Name: Acetic acid, [(4-hydroxy-2-butynyl)oxy]-, methyl ester
• CAS No: 64244-48-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1674186
• PubChem ID: 53999001
• Update Time: 2025-04-21

Acetic acid, [(4-hydroxy-2-butynyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-hydroxy-2-butynyl)oxy]-, methyl ester
• methyl 2-(4-hydroxybut-2-ynoxy)acetate
• methyl 2-(4-hydroxybut-2-ynyloxy)acetate
• DTXSID90708265
• SCHEMBL4373441
• Methyl [(4-hydroxybut-2-yn-1-yl)oxy]acetate
• (4-hydroxy-but-2-ynyloxy)-acetic acid methyl ester
• KKECQVGNFGBGKJ-UHFFFAOYSA-N
• 64244-48-0
• DA-33173

• Inchi： 1S/C7H10O4/c1-10-7(9)6-11-5-3-2-4-8/h8H,4-6H2,1H3
• InChI Key： KKECQVGNFGBGKJ-UHFFFAOYSA-N
• SMILES： O(CC#CCO)CC(=O)OC

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76